![molecular formula C17H19NO3 B5851666 N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide](/img/structure/B5851666.png)
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide, also known as flubromazepam, is a research chemical belonging to the benzodiazepine class. It was first synthesized in the 1960s and has since gained popularity among researchers due to its potential therapeutic effects. In
Mechanism of Action
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide acts on the gamma-aminobutyric acid (GABA) receptor, which is responsible for inhibiting the activity of neurons in the brain. It enhances the activity of GABA, leading to increased inhibition of neuronal activity and resulting in its therapeutic effects.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease anxiety and induce sedation and muscle relaxation. It can also cause anterograde amnesia, which is the inability to form new memories.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide in lab experiments include its potential therapeutic effects and its ability to selectively target the GABA receptor. However, its use is limited by its potential for abuse and dependence, as well as the lack of long-term safety data.
Future Directions
There are several future directions for research on N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide. One potential direction is to investigate its potential as a treatment for anxiety, insomnia, and muscle spasms. Another direction is to explore its potential for abuse and dependence and develop strategies to minimize these risks. Additionally, more research is needed to determine the long-term safety and efficacy of this compound.
Synthesis Methods
The synthesis of N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide involves the reaction between 2,4-dimethoxybenzaldehyde and 2-amino-5-methylbenzoic acid in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization.
Scientific Research Applications
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide has been the subject of numerous scientific studies due to its potential therapeutic effects. It has been shown to have anxiolytic, sedative, and muscle relaxant properties, making it a potential candidate for the treatment of anxiety, insomnia, and muscle spasms.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-11-5-6-12(2)14(9-11)17(19)18-15-8-7-13(20-3)10-16(15)21-4/h5-10H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZFOMAJBDZKHKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)NC2=C(C=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2,5-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.